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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzoyl chloride

Cat. No.: B1303791

Technical Guide: 4-Chloro-2-fluorobenzoyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Chloro-2-fluorobenzoyl chloride, a key intermediate in the synthesis of
pharmaceuticals and other specialty chemicals. This document details its appearance, physical
constants, and provides standardized experimental protocols for property determination and
synthesis.

Physical and Chemical Properties

4-Chloro-2-fluorobenzoyl chloride is a halogenated aromatic acyl chloride. Its reactivity is
primarily dictated by the acyl chloride functional group, which is susceptible to nucleophilic
attack. The presence of chlorine and fluorine atoms on the benzene ring also influences its
chemical properties and reactivity.

Appearance

At room temperature, 4-Chloro-2-fluorobenzoyl chloride is a clear, faint yellow liquid.

Quantitative Data
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The known physical and chemical properties of 4-Chloro-2-fluorobenzoyl chloride are

summarized in the table below. It is important to note that while some data is available for this

specific compound, other properties are inferred from closely related isomers due to a lack of

specific experimental data for the 4-chloro-2-fluoro isomer.

Property Value Source
Molecular Formula C7HsCI2FO [1]
Molecular Weight 193.00 g/mol [1112]
CAS Number 394-39-8 [1]
Boiling Point 105-106 °C at 14 Torr
Data not available. For the
) ) related isomer 4-Fluorobenzoyl
Melting Point ) ) o
chloride, the melting point is 10
°C.[3]
Data not available. For the
_ related isomer 2-Chloro-4-
Density

fluorobenzoyl chloride, the
density is 1.447 g/mL at 25 °C.

Refractive Index

Data not available. For the
related isomer 2-Chloro-4-
fluorobenzoyl chloride, the
refractive index is n20/D 1.551.

Molecular Structure

The structure of 4-Chloro-2-fluorobenzoyl chloride is characterized by a benzene ring

substituted with a chloro group at position 4, a fluoro group at position 2, and a benzoyl

chloride group at position 1.

Caption: Molecular Structure of 4-Chloro-2-fluorobenzoyl chloride.

Experimental Protocols
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Synthesis of 4-Chloro-2-fluorobenzoyl chloride

4-Chloro-2-fluorobenzoyl chloride is typically synthesized from its corresponding carboxylic
acid, 4-Chloro-2-fluorobenzoic acid, via chlorination with an agent such as thionyl chloride
(SOCI2).[4][5]

Reaction:

Materials:

e 4-Chloro-2-fluorobenzoic acid

e Thionyl chloride (SOCI2)

e Anhydrous benzene (or another inert solvent)
e Reflux condenser

e Heating mantle

 Distillation apparatus

Procedure:

In a round-bottom flask, a mixture of 4-Chloro-2-fluorobenzoic acid and an excess of thionyl
chloride is prepared in an inert solvent like benzene.

o The mixture is refluxed for several hours to ensure the complete conversion of the carboxylic
acid to the acyl chloride.[4] The reaction progress can be monitored by the cessation of HCI
and SO: evolution.

» After the reaction is complete, the excess thionyl chloride and the solvent are removed by
distillation.[6]

e The resulting crude 4-Chloro-2-fluorobenzoyl chloride is then purified by vacuum
distillation.[6]
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Reagent Reflux in inert solvent J>| 4-Chloro-2-fluorobenzoyl chloride

Thionyl Chloride (SOCI2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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